Cas no 2462-63-7 (DL-Dioleoylphosphatidylethanolamine)

• Product Name: DL-Dioleoylphosphatidylethanolamine
• CAS No: 2462-63-7
• MF: C₄₁H₇₈NO₈P
• MW: 744.03369474411
• CID: 260660
• PubChem ID: 6437392
• Update Time: 2025-05-24

DL-Dioleoylphosphatidylethanolamine Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 1,1'-[1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl]ester
• [3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-[(Z)-octadec-9-enoyl]oxypropyl] (Z)-octadec-9-enoate
• 1,2-
• 1,2-Dioleoylphosphatidylethanolamine
• 1,2-Dioleyl-syn-glycero-3-phosphoethanolamine
• 1,2-O-dioleoyl-sn-glycero-3-phosphatidylethanolamine
• 1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyldi-(9Z)-9-octadecenoate
• AC1O5NL1
• CHEBI:60285
• Dioleoylphosphatidylethanolamine
• DOPE
• Dope cpd
• DOPEA
• Epitope ID:136781
• Q27127165
• DTXSID101300852
• L-alpha-Phosphatidylethanolamine, dioleoyl, >=99% (GC), >=98% (TLC), lyophilized powder
• 1,2-Dioleoyl phosphatidyl ethanolamin
• Ethanol, 2-amino-, dihydrogen phosphate (ester), monoester with 1,2-diolein
• 1,2-Dioleoyl-sn-glycero-3-phospho-etha-nolamine
• DL-DOPE
• PE 18:1_18:1
• 1,2-dioleoyl phosphatidylethanolamine
• L-alpha-Phosphatidylethanolamine, dioleoyl
• Dioleoyl (glycerophospho)ethanolamine
• 1,2-Dioleoyl-sn-glycero-3-phosphoethanolamine, >=97.0% (TLC)
• 3-{[(2-aminoethoxy)(hydroxy)phosphoryl]oxy}-2-[(9Z)-octadec-9-enoyloxy]propyl (9Z)-octadec-9-enoate
• 1,2-Dioleoyl-sn-glycero-3-phosphoethanolamine, >=98.0% (TLC)
• MFCD16621009
• (Z)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyldioleate
• Olein, 1,2-di-, 2-aminoethyl hydrogen phosphate
• Dioleoyl phosphatidylethanolamine
• DIOLEOYL PHOSPHATIDYL ETHANOLAMINE
• 9-Octadecenoic acid (9Z)-, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-etanediyl ester
• 1,2-di-O-oleoyl-sn-glycero-3-phosphatidylethanolamine
• (Z)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl dioleate
• 1,2-Dioleoyl-sn-glycero-3-phosphoethanolamine, >=99.0% (10 mg phospholipid per ml CHCl3, TLC)
• DL-Dioleoylphosphatidylethanolamine
• COATSOME ME-8181 (DOPE)
• SCHEMBL3290885
• 1,2-di-Olein 2-aminoethyl hydrogen phosphate
• A912198
• PE 36:2
• LipofectACE
• 1,2-Dioleoyl-sn-Glycero-3-Phosphatidylethanolamine
• 2462-63-7

• Inchi： 1S/C41H78NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(43)47-37-39(38-49-51(45,46)48-36-35-42)50-41(44)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,39H,3-16,21-38,42H2,1-2H3,(H,45,46)/b19-17-,20-18-
• InChI Key： MWRBNPKJOOWZPW-CLFAGFIQSA-N
• SMILES： P(=O)(O)(OCCN)OCC(COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 743.54650544g/mol
• Monoisotopic Mass: 743.54650544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• Rotatable Bond Count: 41
• Complexity: 897
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 134Ų

Additional information on DL-Dioleoylphosphatidylethanolamine

Comprehensive Guide to DL-Dioleoylphosphatidylethylethanolamine (CAS No. 2462-63-7): Properties, Applications, and Innovations

DL-Dioleoylphosphatidylethanolamine (CAS No. 2462-63-7), often abbreviated as DOPE, is a synthetic phospholipid widely recognized for its role in liposome formation and drug delivery systems. This amphiphilic molecule consists of two oleic acid chains esterified to a phosphatidylethanolamine headgroup, making it a critical component in nanotechnology and biomedical research. Its unique structure enables it to fuse with cell membranes, a property leveraged in mRNA vaccine formulations and gene therapy—topics dominating scientific and public discourse.

In recent years, the demand for DL-Dioleoylphosphatidylethanolamine has surged due to its applications in lipid nanoparticles (LNPs), which gained prominence during the COVID-19 pandemic as carriers for mRNA-based vaccines. Researchers and pharmaceutical companies prioritize DOPE for its ability to enhance endosomal escape, a key challenge in delivering genetic material into cells. This aligns with trending searches like "best lipids for mRNA delivery" and "how do LNPs work?", reflecting public curiosity about cutting-edge therapeutics.

Beyond vaccines, CAS No. 2462-63-7 is pivotal in cancer research, particularly in designing targeted drug delivery systems. Its fusogenic properties facilitate the release of chemotherapeutic agents directly into tumor cells, minimizing systemic side effects—a hot topic in precision medicine. Studies also explore its use in cosmetic formulations, where it stabilizes active ingredients like retinoids and peptides, addressing popular queries such as "phospholipids in anti-aging creams."

The synthesis and characterization of DL-Dioleoylphosphatidylethanolamine involve advanced techniques like HPLC purification and mass spectrometry, ensuring high purity for sensitive applications. This rigor meets the needs of industries prioritizing GMP-grade lipids, a term frequently searched by quality control professionals. Additionally, its compatibility with PEGylated lipids (e.g., DSPE-PEG) makes it versatile for stealth liposome designs, reducing immune clearance—a focus area in long-circulating drug carriers.

Environmental and sustainability trends have also spotlighted DOPE as a bio-based alternative to synthetic polymers. Derived from natural oleic acid sources like plant oils, it aligns with the green chemistry movement. Laboratories now seek eco-friendly phospholipids, driving innovations in scalable production methods—addressing FAQs like "are LNPs biodegradable?"

In summary, DL-Dioleoylphosphatidylethanolamine (CAS No. 2462-63-7) bridges fundamental science and real-world solutions, from life-saving vaccines to sustainable biomaterials. Its multidisciplinary relevance ensures continued interest, making it a staple in both academic and industrial settings.